Cas no 2228446-15-7 (1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one
• CAS No: 2228446-15-7
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 5832252
• PubChem ID: 165660568
• Update Time: 2025-06-13

1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,1,1-trifluoro-3-(1-methyl-4-piperidinyl)-
• 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one
• 2228446-15-7
• EN300-1973105

• Inchi： 1S/C9H14F3NO/c1-13-4-2-7(3-5-13)6-8(14)9(10,11)12/h7H,2-6H2,1H3
• InChI Key： BLKDTUAKLCBAFR-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC1CCN(C)CC1

Computed Properties

• Exact Mass: 209.10274856g/mol
• Monoisotopic Mass: 209.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 202.5±35.0 °C(Predicted)
• pka: 8.78±0.10(Predicted)

Additional information on 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one

Recent Advances in the Study of 1,1,1-Trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one (CAS: 2228446-15-7)

The compound 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one (CAS: 2228446-15-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the role of 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl group and piperidine moiety contribute to its enhanced metabolic stability and binding affinity, making it a promising candidate for drug development. Researchers have successfully employed this compound in the design of inhibitors targeting specific enzymes involved in neurodegenerative diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of acetylcholinesterase (AChE) inhibitors with improved blood-brain barrier permeability. The results demonstrated that derivatives of 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one exhibited potent inhibitory activity against AChE, suggesting potential applications in Alzheimer's disease therapy. The study also reported favorable pharmacokinetic profiles, including prolonged half-life and reduced toxicity compared to existing treatments.

Another significant advancement was reported in the field of oncology, where researchers explored the compound's ability to modulate kinase activity. A preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one derivatives selectively inhibited certain tyrosine kinases implicated in tumor growth. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing promising results in reducing tumor proliferation without significant off-target effects.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one to improve yield and scalability. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of synthetic steps while maintaining high purity. This advancement is expected to facilitate larger-scale production for further pharmacological evaluations.

Despite these promising developments, challenges remain in the clinical translation of 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one-based therapeutics. Current research is addressing issues related to formulation stability and long-term safety profiles. Ongoing clinical trials are expected to provide more comprehensive data on the compound's therapeutic potential in various disease contexts.

In conclusion, 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-one represents an exciting area of research in chemical biology and drug discovery. Its versatile applications across multiple therapeutic areas, coupled with recent synthetic improvements, position this compound as a valuable tool for developing next-generation pharmaceuticals. Future studies should focus on expanding its therapeutic indications and optimizing its clinical performance.